3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide

• Molecular Formula: C18H18BrNO3
• Molecular Weight: 376.2 g/mol
• IUPAC Name: 3-bromo-4-(oxolan-2-ylmethoxy)-N-phenylbenzamide
• InChI: InChI=1S/C18H18BrNO3/c19-16-11-13(18(21)20-14-5-2-1-3-6-14)8-9-17(16)23-12-15-7-4-10-22-15/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,20,21)
• InChI Key: RHDRARNJVBNZNZ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=C(C=C(C=C2)C(=O)NC3=CC=CC=C3)Br

Description

3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of benzamides and has a molecular weight of 390.33 g/mol.

Mechanism of Action

The mechanism of action of 3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects
Studies have shown that 3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide has anti-inflammatory, analgesic, and antipyretic effects. It has been reported to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. In addition, it has been shown to reduce pain and fever in animal models. Studies have also suggested that this compound may have neuroprotective effects and may improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising candidate for the development of new anticancer drugs. In addition, its anti-inflammatory and analgesic properties make it a useful tool for studying the mechanisms of inflammation and pain.
However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that it can cause liver and kidney damage at high doses. Therefore, caution should be taken when using this compound in lab experiments.

Future Directions

There are several future directions for the research on 3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide. One direction is to further study its potential applications in the treatment of neurodegenerative diseases. Studies have shown promising results in animal models, and further research is needed to determine its efficacy in humans.
Another direction is to study the mechanism of action of this compound in more detail. Although some studies have suggested that it may act by inhibiting COX-2, LOX, and HDACs, the exact mechanism of action is not fully understood.
Finally, further research is needed to determine the safety and toxicity of this compound. Studies have shown that it can cause liver and kidney damage at high doses, and more research is needed to determine the safe dosage range for humans.
Conclusion
In conclusion, 3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide is a promising compound with potential applications in the field of medicine. Its anti-inflammatory, analgesic, and antipyretic properties make it a useful tool for studying the mechanisms of inflammation and pain. In addition, its potential to inhibit the growth of cancer cells makes it a promising candidate for the development of new anticancer drugs. However, caution should be taken when using this compound in lab experiments due to its potential toxicity. Further research is needed to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of 3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide involves the reaction of 3-bromo-4-hydroxybenzoic acid with tetrahydro-2-furanmethanol in the presence of thionyl chloride. The resulting product is then reacted with N-phenyl-1,2-ethanediamine to obtain the final compound. This synthesis method has been reported in the literature and has been successfully used to prepare 3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide in good yields.

Scientific Research Applications

3-bromo-N-phenyl-4-(tetrahydro-2-furanylmethoxy)benzamide has been studied for its potential applications in the field of medicine. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties. In addition, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Studies have also suggested that this compound may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.